Cas no 2229146-78-3 (tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229146-78-3
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5807866
• PubChem ID: 165776708
• Update Time: 2025-06-08

tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-yl]carbamate
• 2229146-78-3
• EN300-1883652

• Inchi： 1S/C13H21N3O3/c1-6-16-8-7-14-10(16)13(5,9-17)15-11(18)19-12(2,3)4/h7-9H,6H2,1-5H3,(H,15,18)
• InChI Key： KTEMBGTTWHHGDB-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=NC=CN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate, identified by the CAS number 2229146783, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and advanced materials, making it a subject of intense research interest.

The molecular structure of tert-butyl N-2-(1-ethyl-1H-imidazol-2-yl)-1-oxopropan-2-ylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further connected to an imidazole ring. This arrangement confers the compound with both hydrophilic and hydrophobic characteristics, enhancing its solubility and bioavailability. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific cellular pathways.

In recent years, advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have employed various methodologies, including multi-component reactions and catalytic processes, to optimize its production. These innovations have not only improved yield but also reduced the environmental footprint of manufacturing processes. The compound's stability under diverse conditions has further facilitated its use in large-scale industrial applications.

The application of tert-butyl N-[2-(1-Ethylimidazolium)propanoyl]carbamate in agrochemicals has been a focal point of research. Studies indicate that it exhibits potent pesticidal activity against a range of agricultural pests. Its ability to disrupt insect nervous systems without adverse effects on non-target species has positioned it as a promising alternative to conventional pesticides. Moreover, its biodegradability ensures minimal environmental impact, aligning with sustainable agricultural practices.

In the pharmaceutical sector, this compound has shown potential as a drug delivery agent. Its unique properties allow for controlled release mechanisms, enhancing therapeutic efficacy while minimizing side effects. Researchers are investigating its compatibility with various drug molecules and its ability to target specific tissues or organs. These findings underscore its role as a versatile tool in modern drug development.

The versatility of tert-butyl N-[2-(1-Ethylimidazolium)propanoyl]carbamate extends to materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to form robust cross-linked networks has led to applications in adhesives and sealants. Recent breakthroughs in polymer chemistry have further enhanced its utility, enabling the creation of materials with superior mechanical and thermal properties.

In conclusion, the compound tert-butyl N-[2-(1-Ethylimidazolium)propanoyl]carbamate, with CAS number 2229146783, represents a multifaceted molecule with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological innovations. As research continues to uncover new avenues for its use, this compound is poised to make significant contributions to science and industry alike.